![molecular formula C14H12N2 B3059341 1-[(naphthalen-2-yl)methyl]-1h-imidazole CAS No. 98318-77-5](/img/structure/B3059341.png)
1-[(naphthalen-2-yl)methyl]-1h-imidazole
Cat. No. B3059341
M. Wt: 208.26 g/mol
InChI Key: YYUNLYGEACGPFE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05569655
Procedure details
A mixture of imidazole (15.4 g, 0.226 mol) and 2-bromomethylnaphthalene (22 g, 0.0995 mol) in 200 ml of methylene chloride was stirred at room temperature overnight. The mixture was stirred with 200 ml of water, the organic layer was washed with water (2×200 ml), and stirred with 30 ml of conc. HCl and 200 ml of water. After filtration for the removal of the solid, the methylene chloride layer was discarded, and the aqueous layer was extracted with 200 ml of ether. The above aqueous layer was basified with 3N NaOH solution, extracted with methylene chloride, and the organic layer was dried over magnesium sulfate. The above organic solution was concentrated in vacuo to afford 13.65 g of 1-(2-naphthylmethyl)imidazole, m.p. 87°-88° C.
Identifiers
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REACTION_CXSMILES
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[NH:1]1[CH:5]=[CH:4][N:3]=[CH:2]1.Br[CH2:7][C:8]1[CH:17]=[CH:16][C:15]2[C:10](=[CH:11][CH:12]=[CH:13][CH:14]=2)[CH:9]=1.O>C(Cl)Cl>[CH:9]1[C:10]2[C:15](=[CH:14][CH:13]=[CH:12][CH:11]=2)[CH:16]=[CH:17][C:8]=1[CH2:7][N:1]1[CH:5]=[CH:4][N:3]=[CH:2]1
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Inputs
Step One
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Name
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|
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Quantity
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15.4 g
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Type
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reactant
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Smiles
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N1C=NC=C1
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Name
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Quantity
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22 g
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Type
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reactant
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Smiles
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BrCC1=CC2=CC=CC=C2C=C1
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Name
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Quantity
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200 mL
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Type
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solvent
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Smiles
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C(Cl)Cl
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Step Two
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Name
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Quantity
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200 mL
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Type
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reactant
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Smiles
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O
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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|
Details
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was stirred at room temperature overnight
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
WASH
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Type
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WASH
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Details
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the organic layer was washed with water (2×200 ml)
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STIRRING
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Type
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STIRRING
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Details
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stirred with 30 ml of conc. HCl and 200 ml of water
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FILTRATION
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Type
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FILTRATION
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Details
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After filtration
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CUSTOM
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Type
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CUSTOM
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Details
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for the removal of the solid
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EXTRACTION
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Type
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EXTRACTION
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Details
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the aqueous layer was extracted with 200 ml of ether
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with methylene chloride
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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the organic layer was dried over magnesium sulfate
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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The above organic solution was concentrated in vacuo
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Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
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Name
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|
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Type
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product
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Smiles
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C1=C(C=CC2=CC=CC=C12)CN1C=NC=C1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 13.65 g | |
| YIELD: CALCULATEDPERCENTYIELD | 65.9% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
